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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methyltetrahydropyran (CAS No: 10141-72-7), a cyclic ether utilized as a solvent in organic
synthesis. The information is curated for professionals in research, scientific, and drug
development fields, with a focus on quantitative data, experimental reproducibility, and clear

visualization of related chemical processes.

Core Physical and Chemical Properties

2-Methyltetrahydropyran is a colorless liquid with a faint, ether-like, sweet odor.[1] Its
fundamental properties are summarized below, providing a baseline for its application in
experimental settings.
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Physical Property Value Conditions /| Notes  Source
Molecular Formula CeH120 [1112]

Molecular Weight 100.16 g/mol [2]

Density 0.852 g/cm?3 [2]

0.868 g/cm3 @ 11°C

Boiling Point 101-103 °C @ 758 Torr [1]
107.3°C @ 760 mmHg [2]

Melting Point Not Available

Refractive Index 1.414 [2]

Vapor Pressure 31.8 mmHg @ 25 °C [2]
LogP 1575 Octanol/Water Be

Partition Coefficient

Appearance Colorless Liquid

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for the experimental determination of
the key physical properties of liquid organic compounds like 2-Methyltetrahydropyran.

Determination of Boiling Point via Simple Distillation

The boiling point is a critical indicator of a liquid's purity and is determined as the temperature
at which its vapor pressure equals the surrounding atmospheric pressure.[4]

Apparatus:
e Round-bottom flask
e Heating mantle

 Distillation head (still head)
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Thermometer with adapter

Condenser

Receiving flask

Boiling chips

Clamps and stands
Procedure:

o Assembly: Construct a simple distillation apparatus as shown in the workflow diagram below.
Ensure all joints are securely clamped.[4]

o Sample Preparation: Add a measured volume of 2-Methyltetrahydropyran and a few boiling
chips to the round-bottom flask to ensure smooth boiling.

o Heating: Begin gently heating the flask with the heating mantle.

o Equilibration: Observe the vapor rising and condensing. The thermometer bulb must be
positioned just below the side arm of the distillation head to accurately measure the
temperature of the vapor entering the condenser.[4]

o Measurement: The boiling point is the stable temperature reading on the thermometer
observed during a steady distillation rate (i.e., when condensate is consistently forming and
dripping into the receiving flask).[4]

o Recording: Record the temperature range from the first drop collected to the last, along with
the atmospheric pressure.

Distillation Procedure
Apparatus Setup

Start
Add 2-MTHP & Assemble Distillation Position Thermometer Heating Apply Gentle Heat Observe Vapor Rise Record Stable
Boiling Chips to Flask Apparatus Correctly e & Condensation Temperature Reading
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Workflow for Boiling Point Determination by Simple Distillation.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property.[5]
Apparatus:

« Analytical balance (accurate to £0.001 g)

e Volumetric flask or pycnometer (e.g., 10 mL)

o Temperature-controlled water bath or thermometer

Procedure:

Measure Mass of Empty Flask: Accurately weigh a clean, dry volumetric flask or pycnometer.

 Fill with Sample: Fill the flask with 2-Methyltetrahydropyran precisely to the calibration
mark. Ensure the exterior of the flask is dry.

o Equilibrate Temperature: Place the filled flask in a water bath to bring the sample to a
specific temperature (e.g., 20 °C), as density is temperature-dependent.

o Measure Mass of Filled Flask: Reweigh the flask containing the sample.
 Calculation:
o Mass of sample = (Mass of filled flask) - (Mass of empty flask)

o Density = Mass of sample / Volume of flask

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a highly
sensitive property related to purity.

Apparatus:
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Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or isopropanol) and soft tissue
Procedure:

o Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,
distilled water).

o Temperature Control: Ensure the refractometer prisms are at the desired temperature (e.g.,
20 °C) using the water circulator.

o Sample Application: Place a few drops of 2-Methyltetrahydropyran onto the lower prism
and close it securely.

e Measurement: Look through the eyepiece and adjust the knob to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs.

e Reading: Read the refractive index value from the instrument's scale. Perform multiple
readings and average the results.

Determination of Solubility

Solubility is assessed by observing the miscibility of a solute in a solvent, governed by the
principle of "like dissolves like."[5] As a cyclic ether, 2-Methyltetrahydropyran has
intermediate polarity.

Apparatus:
e Test tubes
o Graduated pipettes or cylinders

o Vortex mixer (optional)
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Procedure:

» Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,
hexane, toluene).

e Mixing: In a test tube, combine a measured volume of 2-Methyltetrahydropyran (e.g., 1
mL) with an equal volume of the test solvent.

o Observation: Agitate the mixture thoroughly. Observe whether a single, clear, homogeneous
phase forms (miscible) or if two distinct layers remain (immiscible). The formation of a cloudy
emulsion indicates partial solubility.

o Categorization: Classify the solubility as miscible, partially soluble, or insoluble for each
solvent tested.

Solute

2-Methyltetrahydropyran
(Intermediate Polarity)

/ \
/Mix \Mix

Test Solvents

Polar Solve Non-Polar Solvent
e.g ate (e.g., Hexane)

Expected Outcome

()

Click to download full resolution via product page

Logical Diagram of the "Like Dissolves Like" Solubility Principle.
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Relevant Synthetic Pathway: Intramolecular
Williamson Ether Synthesis

2-Methyltetrahydropyran can be synthesized via the intramolecular cyclization of a
haloalcohol, such as 6-chloro-2-hexanol. This reaction is a classic example of the Williamson

ether synthesis.[6]
The process involves two primary steps:

o Deprotonation: A strong base, typically sodium hydride (NaH), is used to deprotonate the
hydroxyl group of the haloalcohol, forming a reactive alkoxide intermediate.[6]

 Intramolecular Sn2 Attack: The newly formed alkoxide then acts as a nucleophile, attacking
the carbon atom bearing the halide in an intramolecular Sn2 reaction. This displaces the
halide and closes the ring, forming the tetrahydropyran structure.[6]

The general workflow, from starting material to purified product, is outlined below.
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Start: 6-chloro-2-hexanol
& Sodium Hydride (NaH)
in anhydrous THF

1. Deprotonation (0°C to RT)
Forms Alkoxide Intermediate

2. Intramolecular Cyclization
(Reflux)
Sn2 reaction forms the ring

3. Aqueous Workup
(Quench, Extract, Dry)

4. Purification
(Fractional Distillation or
Column Chromatography)

Final Product:
2-Methyltetrahydropyran
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Workflow for the Synthesis of 2-Methyltetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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